BENGHE Foundational & Exploratory

Check Availability & Pricing

The Morpholine-Derived
Dichloromethyleneiminium Salt: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

4-(Dichloromethylene)morpholin-
Compound Name:

4-ium
CAS No.: 790600-30-5
Cat. No.: B3043212

Get Quote
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An In-depth Exploration of the Synthesis, History, and Applications of 4-
(Dichloromethylene)morpholin-4-ium Chloride

Introduction: The Iminium Salt Family and the Rise
of a Versatile Reagent

The family of iminium salts, characterized by a positively charged nitrogen atom double-bonded
to a carbon, represents a cornerstone of modern organic synthesis. These powerful
electrophiles serve as invaluable intermediates in a vast array of chemical transformations,
from the construction of complex heterocyclic systems to the activation of carboxylic acids for
peptide coupling. Among the most prominent members of this class is N,N-dimethyl-N-
(dichloromethylene)ammonium chloride, widely known as Viehe's salt, which has seen
extensive use as a versatile reagent since its popularization.
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This technical guide focuses on a lesser-documented yet equally potent analog: 4-
(Dichloromethylene)morpholin-4-ium chloride. By replacing the dimethylamino moiety of
Viehe's salt with a morpholine ring, unique electronic and steric properties are conferred upon
the molecule, influencing its reactivity, stability, and potential applications. This document will
provide a detailed exploration of the probable synthesis, historical context, and theoretical
applications of this morpholine-derived dichloromethyleneiminium salt, offering researchers and
drug development professionals a comprehensive resource for understanding and utilizing this
powerful chemical entity. The presence of the ether oxygen in the morpholine ring withdraws
electron density from the nitrogen, rendering it less nucleophilic and less basic than similarly
structured secondary amines like piperidine[1][2]. This fundamental property influences the
formation and reactivity of its corresponding iminium salt.

PART 1: Synthesis and Mechanistic Insights

While a definitive, published historical synthesis of 4-(Dichloromethylene)morpholin-4-ium
chloride is not readily available in the chemical literature, its preparation can be confidently
extrapolated from the well-established synthesis of analogous iminium salts, particularly the
reaction of tertiary amides with phosgene or its safer solid equivalent, triphosgene. The logical
precursor for the synthesis of 4-(Dichloromethylene)morpholin-4-ium chloride is 4-
formylmorpholine.

The proposed synthesis involves the reaction of 4-formylmorpholine with a chlorinating agent
such as phosgene, oxalyl chloride, or triphosgene. Triphosgene is often preferred due to its
solid nature, which makes it easier and safer to handle compared to gaseous phosgene][3].

The reaction proceeds through a putative mechanism involving the initial activation of the
formyl group by the chlorinating agent. This is followed by the elimination of carbon dioxide and
a proton to generate the stable dichloromethyleneiminium salt.

Proposed Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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